2-Chloro-2,2-difluoro-1-(5-fluoro-2-methoxyphenyl)ethanone

Specification

• Molecular Formula: C9H6ClF3O2
• Molecular Weight: 238.59 g/mol
• IUPAC Name: 2-chloro-2,2-difluoro-1-(5-fluoro-2-methoxyphenyl)ethanone
• Standard InChI: InChI=1S/C9H6ClF3O2/c1-15-7-3-2-5(11)4-6(7)8(14)9(10,12)13/h2-4H,1H3
• Standard InChI Key: FLPNVMPELBPSJK-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)F)C(=O)C(F)(F)Cl
• Canonical SMILES: COC1=C(C=C(C=C1)F)C(=O)C(F)(F)Cl

Introduction

2-Chloro-2,2-difluoro-1-(5-fluoro-2-methoxyphenyl)ethanone is a synthetic organic compound with a molecular formula of C9H6ClF3O2 and a molecular weight of approximately 238.59 g/mol. This compound features a chloro and two fluoro substituents on the ethyl backbone, along with a methoxy group attached to a phenyl ring, contributing to its unique chemical properties. The presence of these halogen and methoxy groups suggests potential applications in pharmaceuticals and agrochemicals due to their influence on biological activity and reactivity.

Synthesis Methods

The synthesis of 2-Chloro-2,2-difluoro-1-(5-fluoro-2-methoxyphenyl)ethanone can be achieved through several methods, which require careful control of reaction conditions to ensure high yields and selectivity. These methods typically involve the use of specific reagents and catalysts to introduce the chloro, fluoro, and methoxy groups onto the phenyl and ethanone backbone.

Potential Applications

Due to its unique structure, this compound has potential applications in various fields:

• Pharmaceuticals: The presence of halogen and methoxy groups can influence biological activity, making it a candidate for drug development.

• Agrochemicals: Similar to pharmaceuticals, its chemical properties could be leveraged for pest control or plant protection.

• Interaction Studies: Investigations into its interactions with biomolecules such as proteins and nucleic acids could reveal insights into its mechanism of action.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-Chloro-2,2-difluoro-1-(5-fluoro-2-methoxyphenyl)ethanone. Here are some notable examples:

Compound Name	Molecular Formula
1-Chloro-4-(5-fluoropyridin-3-yl)butan-1-one	Contains a pyridine ring; potential for different biological activity
4-Fluorobenzoyl chloride	A simpler structure; used in acylation reactions
3-Fluorobenzaldehyde	Contains an aldehyde functional group; reactive towards nucleophiles